σ2R vs. σ1R Binding Affinity
2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-acetamide demonstrates a 9.3-fold higher affinity for the σ2 receptor (TMEM97) compared to the σ1 receptor. Its Ki for σ2R is 90 nM, while its Ki for σ1R is 841 nM [1]. This contrasts with the potent σ1-selective ligand N-(N-Benzylpiperidin-4-yl)-2-fluorobenzamide, which exhibits extreme selectivity in the opposite direction (σ2/σ1 = 120) [2].
| Evidence Dimension | Binding Affinity (Ki) |
|---|---|
| Target Compound Data | σ2R Ki = 90 nM; σ1R Ki = 841 nM |
| Comparator Or Baseline | N-(N-Benzylpiperidin-4-yl)-2-fluorobenzamide: σ1R Ki = 3.4 nM; σ2/σ1 ratio = 120 |
| Quantified Difference | Target compound σ2/σ1 ratio = 0.11 (9.3-fold σ2 preference); Comparator σ2/σ1 ratio = 120 |
| Conditions | σ2R: rat PC12 cells; σ1R: guinea pig brain membranes using [3H]DTG radioligand |
Why This Matters
This profile enables researchers to isolate σ2R-mediated effects with minimal σ1R cross-reactivity, a critical requirement for target validation in oncology and neurodegenerative disease models.
- [1] BindingDB. (n.d.). BDBM50604967 (CHEMBL1698776): Affinity Data for Sigma Receptors. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50604967 View Source
- [2] Dence, C. S., John, C. S., Bowen, W. D., & Welch, M. J. (1998). N-(N-Benzylpiperidin-4-yl)-2-[18F]fluorobenzamide: A potential ligand for PET imaging of σ receptors. Nuclear Medicine and Biology, 25(8), 725-729. View Source
